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Compound of Interest

Compound Name: 4-Methyl-5-nonanol

Cat. No.: B104968

Introduction

4-Methyl-5-nonanol is a significant semiochemical, specifically an aggregation pheromone,
utilized in the integrated pest management (IPM) of several economically important coleopteran
pests.[1] Its primary application is in the monitoring and control of the Red Palm Weevil
(Rhynchophorus ferrugineus), a devastating pest of coconut and date palms, and the
sugarcane weevil (Metamasius hemipterus).[1][2] This alcohol often acts synergistically with 4-
methyl-5-nonanone, enhancing its attractiveness to both male and female weevils.[1] The
strategic use of 4-Methyl-5-nonanol in IPM programs enables more precise population
monitoring, timely interventions, and the implementation of mass trapping or attract-and-Kkill
strategies, thereby reducing reliance on conventional insecticides and minimizing
environmental impact.[1]

At the molecular level, 4-Methyl-5-nonanol interacts with specific odorant binding proteins
located on the olfactory receptors of the target insect's antennae.[3] This binding event initiates
a signal transduction cascade that results in a behavioral response, compelling the insect to
move towards the pheromone source.

Data Presentation
Table 1: Efficacy of 4-Methyl-5-nonanol Baited Traps for
Rhynchophorus ferrugineus
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Mean
Lure Release Weevil Sex Ratio
... Study
Compositio Rate Catch (Male:Femal . Reference
. Duration
n (mgl/day) (weevils/tra e)
plday)
Synthetic
ferrugineol
0.38 £ 0.08 0.23+£0.04 1:1.09 60 days [1]
(4-methyl-5-
nonanol)
Control
(empty N/A 0.00 N/A 60 days [1]
capillaries)

Ferrugineol +
Coconut bark N N N

. Not specified 0.25+0.12 Not specified Not specified [4]
steam

distillate

Table 2: Physical and Chemical Properties of 4-Methyl-5-

nonanol
Property Value
CAS Number 154170-44-2
Molecular Formula C10H220
Molecular Weight 158.28 g/mol
Appearance Colorless to pale yellow clear liquid
Boiling Point 206.00 to 207.00 °C
Density 0.824 g/cm?
Purity 95%

Experimental Protocols
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Protocol 1: Synthesis of 4-Methyl-5-nonanol via
Grignard Reaction

Objective: To synthesize 4-Methyl-5-nonanol for use in pheromone lures.
Materials:

e 2-Methyl-1-pentanol

e Pyridinium chlorochromate (PCC)

e Sodium acetate

e Dry dichloromethane

e Butylmagnesiumbromide

e Dry ether

e Saturated ammonium chloride (NH4Cl) solution

e Magnesium sulfate (MgSQOa4)

« Silica gel for flash chromatography

e Hexane

o Standard laboratory glassware and equipment for organic synthesis
Procedure:

e Oxidation of 2-Methyl-1-pentanol:

1. Add 2-Methyl-1-pentanol in dichloromethane to a stirred suspension of PCC and sodium
acetate in dry dichloromethane.

2. Stir the mixture at room temperature for a specified time to allow for the oxidation to 2-
methyl-1-pentanal.
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3. Filter the reaction mixture and remove the dichloromethane in vacuo to obtain crude 2-
methyl-1-pentanal.

Grignard Reaction:

1. Prepare butylmagnesiumbromide by reacting butylbromide with magnesium turnings in dry
ether under a nitrogen atmosphere.

2. Add a solution of 2-methyl-1-pentanal in dry ether dropwise to the stirred solution of
butylmagnesiumbromide.

3. Reflux the resulting mixture for 1 hour.

4. Cool the reaction to room temperature and quench with a saturated solution of NH4Cl.
Purification:

1. Perform three ether extractions from the aqueous solution.

2. Combine the ether extracts and dry over MgSOQOa.

3. Remove the ether to obtain the crude product.

4. Purify the crude product by flash chromatography on silica gel using an ether/hexane
mixture as the eluent to yield 4-Methyl-5-nonanol.[5]
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Synthesis of 4-Methyl-5-nonanol.
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Protocol 2: Field Trapping of Rhynchophorus
ferrugineus

Objective: To monitor or mass trap Red Palm Weevil populations using pheromone-baited
traps.

Materials:

Pheromone lures containing a 9:1 ratio of 4-methyl-5-nonanol and 4-methyl-5-nonanone.[1]

Food bait (e.g., fresh-cut sugarcane, dates, or molasses solution).[1]

Bucket traps (e.g., 5-liter plastic buckets).[1]

Water and a surfactant (e.g., soap) or a thin layer of paraffinic oil.[1]

Insecticide (optional, for kill traps).[1]

Stakes or hangers for trap placement.[1]
Procedure:
e Trap Preparation:

1. Add water and a surfactant to the bottom of the bucket to drown captured weevils.
Alternatively, a thin layer of oil can be used to prevent evaporation.[1]

2. Place the food bait inside the trap. Ensure sugarcane is fresh and replaced regularly.[1]
3. Attach the pheromone lure to the inside of the trap lid.

e Trap Deployment:
1. Place traps at ground level or at a height of 2 meters.[6]

2. Distribute traps throughout the area of interest, with a recommended density for
monitoring or mass trapping applications.
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3. Ensure traps are placed away from direct sunlight to minimize pheromone degradation.

e Monitoring and Maintenance:
1. Check traps regularly (e.g., weekly) to count and remove captured weevils.
2. Record the number of male and female weevils to determine the sex ratio.

3. Replace the food bait and pheromone lures according to the manufacturer's
recommendations or based on field conditions.

1. Prepare Trap:
- Add water/surfactant
- Add food bait
- Attach pheromone lure

;

2. Deploy Trap:
- Ground level or 2m height
- Distribute in target area

;

3. Monitor Regularly:
- Count and remove weevils
- Record data

Continue monitoring cycle Conclude study

4. Maintain Trap:
- Replace bait and lure as needed

Click to download full resolution via product page

Field Trapping Workflow.

Protocol 3: Electroantennography (EAG)
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Objective: To measure the olfactory response of an insect's antenna to 4-Methyl-5-nonanol.
Materials:
e Live insect (e.g., R. ferrugineus).
e Micromanipulators.
» Glass capillary electrodes filled with a saline solution (e.g., Ringer's solution).
o Ag/AgCl wires.
e High-impedance DC amplifier.
o Data acquisition system.
e Charcoal-filtered and humidified air delivery system.
e Odor cartridges with 4-methyl-5-nonanol dissolved in a solvent (e.g., hexane).
Procedure:
e Antenna Preparation:
1. Immobilize the insect.
2. Carefully excise an antenna.

3. Mount the antenna between the two glass capillary electrodes, ensuring a good electrical
connection. The recording electrode is placed at the distal end, and the reference
electrode at the base.[1]

e EAG Recording:
1. Continuously pass a stream of clean, humidified air over the antenna.[1]

2. Introduce a pulse of the odorant into the airstream by puffing air through the odor
cartridge.[1]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b104968?utm_src=pdf-body
https://www.benchchem.com/product/b104968?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_4_Methyl_5_nonanol_and_4_Methyl_5_nonanone_as_Semiochemicals_in_Pest_Management.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_4_Methyl_5_nonanol_and_4_Methyl_5_nonanone_as_Semiochemicals_in_Pest_Management.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_4_Methyl_5_nonanol_and_4_Methyl_5_nonanone_as_Semiochemicals_in_Pest_Management.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. Record the resulting electrical potential change (the EAG response) using the data
acquisition system.[1]

4. Allow sufficient time between stimuli for the antenna to recover.[1]

5. Test a range of concentrations to determine the dose-response relationship.[1]
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Insect Olfactory Signaling Pathway for EAG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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integrated-pest-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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